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Compound of Interest

3-(3-Nitrophenyl)-3-
Compound Name:
oxopropanenitrile

Cat. No. B1313947

Technical Guide: Physical Properties of 3-(3-
Nitrophenyl)-3-oxopropanenitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known and expected physical
properties of 3-(3-Nitrophenyl)-3-oxopropanenitrile, also known as 3-nitrobenzoylacetonitrile.
Due to the limited availability of experimental data in publicly accessible literature, this guide
also furnishes standardized experimental protocols for the determination of its key physical
characteristics, namely melting point and solubility.

Core Compound Properties

3-(3-Nitrophenyl)-3-oxopropanenitrile is a multifaceted organic compound with potential
applications in chemical synthesis. Its physical state is reported to be a yellow solid. However,
a precise melting point for this compound is not consistently reported in scientific literature or
chemical databases.

Solubility Profile
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While specific quantitative solubility data for 3-(3-Nitrophenyl)-3-oxopropanenitrile is scarce,
a qualitative solubility profile can be inferred from the behavior of structurally similar
compounds, such as 3-nitrobenzonitrile. The expected solubility in a range of common
laboratory solvents is summarized in the table below.[1]

Solvent Class Solvent Examples Expected Solubility

Acetone, Acetonitrile, Ethyl

Polar Aprotic Soluble
Acetate

Polar Protic Methanol, Ethanol Soluble

Nonpolar Toluene Slightly Soluble

Nonpolar Cyclohexane Insoluble

Aqueous Water Insoluble

Experimental Protocols

To facilitate further research and characterization of 3-(3-Nitrophenyl)-3-oxopropanenitrile,
detailed experimental protocols for determining its melting point and solubility are provided
below.

3.1. Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity.[2][3] A sharp melting
range typically signifies a high degree of purity, whereas a broad melting range often indicates
the presence of impurities.[2]

Methodology:

o Sample Preparation: A small quantity of the dry, crystalline 3-(3-Nitrophenyl)-3-
oxopropanenitrile is finely powdered.[3]

e Capillary Tube Loading: The powdered sample is packed into a capillary tube to a height of
approximately 3 mm.[4] This is achieved by tapping the sealed end of the capillary tube on a
hard surface to ensure dense packing.[4]
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Apparatus Setup: The loaded capillary tube is placed in a melting point apparatus (e.g., Mel-
Temp or Thiele tube).[4]

Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute,
especially when approaching the anticipated melting point.

Observation and Recording: The temperature at which the first droplet of liquid appears is
recorded as the onset of melting. The temperature at which the entire sample has completely
liquefied is recorded as the completion of melting. This range represents the melting point of
the substance.[5]

Verification: For accuracy, the determination should be repeated at least twice with fresh
samples.

Sample Preparation
(Dry and Powdered)

i

Load into Capillary Tube

i

Place in Melting Point Apparatus

i

Heat Slowly (1-2°C/min)

i

Observe and Record
Melting Range

i

Repeat for Accuracy
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Workflow for Melting Point Determination

3.2. Qualitative Solubility Determination

Understanding the solubility of a compound is crucial for its application in synthesis,
purification, and formulation.

Methodology:

o Sample Preparation: Weigh approximately 10-30 mg of 3-(3-Nitrophenyl)-3-
oxopropanenitrile.[6][7]

o Solvent Addition: Place the sample into a small test tube and add 1 mL of the chosen
solvent.[6][8]

e Mixing: Vigorously shake or stir the mixture for approximately 30-60 seconds.[6][8]

e Observation: Observe the mixture to determine if the solid has completely dissolved. If the
solid is entirely dissolved, it is deemed "soluble.” If it remains undissolved, it is "insoluble." If
a portion dissolves, it can be classified as "partially soluble."[8]

o Systematic Testing: This procedure is repeated for a range of solvents with varying polarities
to establish a comprehensive solubility profile.[8][9] A systematic approach, starting with
water and followed by solvents of decreasing polarity, is often employed.[9]
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Solubility Testing

Weigh Sample
(10-30 mg)

y

Add 1 mL of Solvent

l

Vigorously Mix

l

Observe and Record
(Soluble/Insoluble)

Solvent Series

Water

Polar Protic (e.g., Ethanol)

Polar Aprotic (e.g., Acetone)

Nonpolar (e.g., Toluene)
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Workflow for Qualitative Solubility Determination
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Conclusion

While specific experimental data for the physical properties of 3-(3-Nitrophenyl)-3-
oxopropanenitrile are not widely published, this guide provides a framework for its
characterization based on the properties of analogous compounds and standard analytical
procedures. The provided protocols for melting point and solubility determination offer a clear
path for researchers to establish these fundamental physical constants, which are essential for
the compound's use in further synthetic applications and drug development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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